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Compound of Interest

Compound Name: RNF114 ligand 1

Cat. No.: B2754916

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of known ligands for the E3 ubiquitin ligase
RNF114, with a focus on the natural product Nimbolide and the synthetically derived covalent
ligand EN219. We present a detailed analysis of their binding mechanisms, inhibitory activities,
and their application in the development of Proteolysis Targeting Chimeras (PROTACS) for
targeted protein degradation. This guide is intended to serve as a valuable resource for
researchers in the field of targeted protein degradation and drug discovery, providing the
necessary data and protocols to inform the development of novel RNF114-based therapeutics.

Quantitative Data Summary

The following table summarizes the key quantitative data for the known RNF114 ligands and
their derived PROTACSs. This data provides a basis for comparing the potency and efficacy of
these compounds.
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RNF114 Signaling Pathway in Targeted Protein
Degradation

RNF114 is a RING E3 ubiquitin ligase that plays a crucial role in the ubiquitin-proteasome
system. In the context of targeted protein degradation, PROTACSs containing an RNF114 ligand
bring a target protein in proximity to RNF114, leading to the target's ubiquitination and
subsequent degradation by the proteasome. A key signaling pathway involving RNF114,
particularly in cancer, is its role in the DNA damage response, where it targets proteins like
PARP1 for degradation.
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RNF114-Mediated Protein Degradation Pathway
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Caption: RNF114 signaling pathway in PROTAC-mediated protein degradation.

Experimental Workflow for Ligand Evaluation

The evaluation of new RNF114 ligands and their corresponding PROTACS involves a series of

biochemical and cellular assays to determine their binding affinity, inhibitory activity, and
degradation efficiency.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b2754916?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2754916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Experimental Workflow for RNF114 Ligand and PROTAC Evaluation
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Caption: A typical experimental workflow for evaluating new RNF114 ligands.

Logical Comparison of Nimbolide and EN219

This diagram illustrates the key points of comparison between the natural product Nimbolide
and the synthetic ligand EN219.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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